Cas no 104566-43-0 ((3-(Benzyloxy)phenyl)methanamine)

(3-(Benzyloxy)phenyl)methanamine is a benzyloxy-substituted phenylmethanamine derivative, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a benzyl ether group and a primary amine, enabling functionalization for the development of complex molecules. The compound exhibits stability under standard handling conditions and is soluble in common organic solvents, facilitating its use in coupling reactions, amide formations, and other amine-based transformations. Its well-defined reactivity profile makes it valuable for constructing pharmacophores or fine-tuning physicochemical properties in drug discovery. The benzyloxy group also offers potential for selective deprotection, enhancing its utility in multi-step synthetic routes.

(3-(Benzyloxy)phenyl)methanamine structure

104566-43-0 structure

Product Name:(3-(Benzyloxy)phenyl)methanamine

CAS No:104566-43-0

MF:C₁₄H₁₅NO

MW:213.275003671646

MDL:MFCD07786725

CID:126283

PubChem ID:11009288

Update Time:2025-06-07

(3-(Benzyloxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (3-(Benzyloxy)phenyl)methanamine
- [3-(Benzyloxy)benzyl]amine hydrochloride
- 3-Benzyloxybenzylamine
- Benzenemethanamine,3-(phenylmethoxy)-
- (3-benzyloxyphenyl)methylamine
- [3-(benzyloxy)phenyl]methanamine
- 1-[3-(benzyloxy)phenyl]methanamine(SALTDATA: HCl 0.5H2O)
- 3-(Benzyloxy)benzylamine
- 3-Benzyloxy-benzylamine
- AC1Q53WI
- ACMC-20epwe
- STOCK6S-99780
- SureCN538599
- (3-(benzyloxy)phenyl)methanamine HCl
- WAMBEHWAKBRTGT-UHFFFAOYSA-N
- AB01331584-02
- FT-0683179
- DTXSID60451731
- NCGC00338251-01
- MFCD07786725
- 104566-43-0
- EN300-42117
- STK899018
- AKOS000134047
- SB79089
- (3-phenylmethoxyphenyl)methanamine
- BB 0243002
- BS-14061
- [3-(benzyloxy)benzyl]amine
- BBL030853
- SCHEMBL538599
- 3-(Benzyloxy)benzyl]amine
- CS-0205587
- 1-[3-(benzyloxy)phenyl]methanamine
- 1-[3-(benzyloxy)phenyl]methanamine hydrochloride
- ALBB-014070
- DA-15984
- MDL： MFCD07786725
- Inchi： 1S/C14H15NO/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9H,10-11,15H2
- InChI Key： WAMBEHWAKBRTGT-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC(CN)=C1

Computed Properties

Exact Mass: 213.11545
Monoisotopic Mass: 213.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 35.2Å²

Experimental Properties

PSA: 35.25
LogP: 4.22660

(3-(Benzyloxy)phenyl)methanamine Security Information

HazardClass：IRRITANT

(3-(Benzyloxy)phenyl)methanamine Pricemore >>

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Alichem	A019111028-1g	(3-(Benzyloxy)phenyl)methanamine	104566-43-0	95%	1g	$614.80	2023-09-04
Alichem	A019111028-5g	(3-(Benzyloxy)phenyl)methanamine	104566-43-0	95%	5g	$680.40	2023-09-04
abcr	AB491359-250 mg	3-(Benzyloxy)benzyl]amine	104566-43-0		250MG	€257.50	2023-02-02
abcr	AB491359-1 g	3-(Benzyloxy)benzyl]amine	104566-43-0		1g	€674.00	2023-02-02
TRC	B130545-50mg	(3-(Benzyloxy)phenyl)methanamine	104566-43-0		50mg	$ 50.00	2022-06-07
TRC	B130545-100mg	(3-(Benzyloxy)phenyl)methanamine	104566-43-0		100mg	$ 70.00	2022-06-07
TRC	B130545-500mg	(3-(Benzyloxy)phenyl)methanamine	104566-43-0		500mg	$ 275.00	2022-06-07
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